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Compound of Interest

Compound Name: Poricoic acid B

Cat. No.: B10825330 Get Quote

An In-depth Technical Guide to the Research Applications of Poricoic Acid B (CAS: 137551-

39-4)

Introduction
Poricoic acid B is a lanostane-type triterpenoid isolated from the medicinal fungus Poria cocos

(also known as Wolfiporia cocos), a widely used ingredient in traditional Asian medicine.[1][2][3]

As a bioactive compound, Poricoic acid B has garnered significant interest within the scientific

community for its diverse pharmacological activities. This technical guide provides a

comprehensive overview of the current research applications of Poricoic acid B, focusing on

its anti-inflammatory, anti-tumor, and metabolic regulatory properties. It is intended for

researchers, scientists, and drug development professionals seeking detailed information on its

mechanism of action, experimental data, and relevant protocols.

Chemical and Physical Properties:

Molecular Formula: C30H44O5[1]

Molecular Weight: 484.67 g/mol [4]

Appearance: White to light yellow solid or white crystalline powder.[2][4]

Solubility: Soluble in DMSO, methanol, and ethanol.[2][4]
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Anti-inflammatory Applications
Poricoic acid B has demonstrated significant anti-inflammatory activity in both in vitro and in

vivo models. Its primary mechanism involves the suppression of pro-inflammatory mediators.

In Vitro Anti-inflammatory Activity
Research has shown that Poricoic acid B effectively inhibits the inflammatory response in

lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7).[5] It exhibits a

stronger inhibitory effect on nitric oxide (NO) production compared to the related compound,

Poricoic acid A.[5] The anti-inflammatory action is dose-dependent, with a significant reduction

in the secretion of key pro-inflammatory cytokines.[5]

Table 1: In Vitro Anti-inflammatory Effects of Poricoic Acid B

Cell Line Stimulus
Parameter
Measured

Concentrati
on Range

Observed
Effect

Reference

RAW 264.7 LPS
NO
Production

10 - 40
µg/mL

Dose-
dependent
inhibition

[5]

RAW 264.7 LPS
TNF-α

Secretion
10 - 40 µg/mL

Dose-

dependent

decrease

[5]

RAW 264.7 LPS
IL-1β

Secretion
10 - 40 µg/mL

Dose-

dependent

decrease

[5]

| RAW 264.7 | LPS | IL-6 Secretion | 10 - 40 µg/mL | Dose-dependent decrease |[5] |

In Vivo Anti-inflammatory Activity
In vivo studies have corroborated the anti-inflammatory potential of Poricoic acid B. It shows

inhibitory activity against TPA (12-O-tetradecanoylphorbol-13-acetate)-induced ear

inflammatory edema, a standard model for topical anti-inflammatory effects.[6]
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Signaling Pathway
The anti-inflammatory mechanism of Poricoic acid B involves the downregulation of the

inflammatory cascade triggered by stimuli like LPS. In macrophages, LPS binding to its

receptor (TLR4) activates downstream signaling pathways, leading to the activation of

transcription factors such as NF-κB. This results in the expression of pro-inflammatory genes,

including inducible nitric oxide synthase (iNOS) and cytokines like TNF-α, IL-1β, and IL-6.

Poricoic acid B intervenes by inhibiting the production of these key inflammatory mediators.
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Fig. 1: Anti-inflammatory mechanism of Poricoic Acid B. (Max Width: 760px)
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Anti-cancer and Anti-Tumor Promoting Applications
Poricoic acid B possesses anti-tumor activity and has been investigated for its potential in

oncology research.[2][7]

Cytotoxic Activity
The cytotoxic effects of Poricoic acid B have been evaluated against various cancer cell lines.

In one study, its cytotoxicity against human leukemia (HL-60) cells was assessed via an MTT

assay, though it showed limited potency.[2]

Table 2: Cytotoxicity of Poricoic Acid B

Cell Line Assay Timepoint IC50 Value Reference

| HL-60 | MTT | 48 hrs | > 100 µM |[2] |

Inhibition of Tumor Promotion
A significant application of Poricoic acid B is in the study of tumor promotion. It has shown

potent inhibitory effects on the activation of the Epstein-Barr virus early antigen (EBV-EA).[6][8]

The induction of EBV-EA by tumor promoters like TPA is a widely used in vitro assay to screen

for anti-tumor-promoting agents. The ability of Poricoic acid B to inhibit this activation

suggests it may interfere with the processes that lead to tumor development.[6][8]

Applications in Metabolic Disease Research
Emerging research indicates that Poricoic acid B plays a role in regulating lipid metabolism,

suggesting its potential as a tool for studying metabolic disorders.

Regulation of Lipid Homeostasis
In studies related to metabolic dysfunction-associated fatty liver disease (MAFLD), Poricoic
acid B has been identified as a key active compound.[9] Systemic pharmacology and

molecular docking studies suggest that it can ameliorate lipid homeostasis by activating the

nuclear receptor PPARα (Peroxisome Proliferator-Activated Receptor Alpha).[9] Activation of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.medchemexpress.com/poricoic-acid-b.html
https://www.medchemexpress.com/poricoic-acid-b.html?locale=ko-KR
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.medchemexpress.com/poricoic-acid-b.html
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.medchemexpress.com/poricoic-acid-b.html
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.targetmol.com/compound/poricoic%20acid%20b
https://www.researchgate.net/publication/11394353_Inhibition_of_Tumor-Promoting_Effects_by_Poricoic_Acids_G_and_H_and_Other_Lanostane-Type_Triterpenes_and_Cytotoxic_Activity_of_Poricoic_Acids_A_and_G_from_Poria_cocos
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.targetmol.com/compound/poricoic%20acid%20b
https://www.researchgate.net/publication/11394353_Inhibition_of_Tumor-Promoting_Effects_by_Poricoic_Acids_G_and_H_and_Other_Lanostane-Type_Triterpenes_and_Cytotoxic_Activity_of_Poricoic_Acids_A_and_G_from_Poria_cocos
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1007274/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1007274/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPARα influences the expression of genes involved in lipid metabolism, leading to a reduction

in lipid droplet deposition in hepatocytes.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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